Cas no 79822-81-4 (2-Thiophenecarboxamide,N-(3-methoxyphenyl)-)

• Product name: 2-Thiophenecarboxamide,N-(3-methoxyphenyl)-
• CAS No: 79822-81-4
• MF: C₁₂H₁₁NO₂S
• MW: 233.28624
• CID: 984900
• PubChem ID: 790310

2-Thiophenecarboxamide,N-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,N-(3-methoxyphenyl)-
• N-(3-Methoxyphenyl)-2-thiophenecarboxamide
• 2,5-Pyrrolidinedione, 1-(3-methoxyphenyl)-
• 3'-methoxy-2-thiophenecarboxanilide
• AG-E-11103
• AGN-PC-016U29
• CTK4D0837
• F3298-0047
• M-METHOXY-N-PHENYLSUCCINIMIDE
• N-(3-Methoxy-phenyl)-bernsteinsaeure-imid
• N-(3-Methoxy-phenyl)-succinimid
• N-(3-methoxyphenyl)thiophene-2-carboxamide
• HMS2446G22
• AG-690/09687044
• Oprea1_156711
• SMR000069250
• ZSPOYUQATHVQLV-UHFFFAOYSA-N
• SCHEMBL2530312
• Oprea1_789075
• SDCCGMLS-0029526.P002
• Z27795433
• MLS000061182
• regid4255920
• 79822-81-4
• CHEMBL1558550
• AKOS000599917
• STK126793

• Inchi： InChI=1S/C12H11NO2S/c1-15-10-5-2-4-9(8-10)13-12(14)11-6-3-7-16-11/h2-8H,1H3,(H,13,14)
• InChI Key： ZSPOYUQATHVQLV-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)NC(=O)C2=CC=CS2

Computed Properties

• Exact Mass: 233.05104977g/mol
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.6Ų